Cas no 857637-25-3 (Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate)

• Product Name: Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate
• CAS No: 857637-25-3
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 717770
• Update Time: 2025-09-21

Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[2-(3-hydroxy-1-piperidinyl)ethyl]-, 1,1-dimethylethyl ester
• CARBAMIC ACID, [2-(3-HYDROXY-1-PIPERIDINYL)ETHYL]-, T-BUTYL ESTER
• tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate
• Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(16)13-6-8-14-7-4-5-10(15)9-14/h10,15H,4-9H2,1-3H3,(H,13,16)
• InChI Key： HKHMDTLYKGSHTC-UHFFFAOYSA-N
• SMILES： OC1CCCN(CCNC(=O)OC(C)(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Topological Polar Surface Area: 61.8

Additional information on Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate

Introduction to Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate (CAS No. 857637-25-3)

Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate, with the CAS number 857637-25-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their versatile applications in medicinal chemistry. The structural features of Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate make it a promising candidate for further exploration in drug design and therapeutic interventions.

The molecular structure of this compound incorporates a tert-butyl group, which is a common moiety in pharmaceuticals due to its ability to enhance metabolic stability and improve pharmacokinetic properties. Additionally, the presence of a 3-hydroxypiperidin-1-yl group suggests potential interactions with biological targets, making it an interesting subject for further investigation. The combination of these structural elements contributes to the unique chemical and biological profile of Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Carbamates, in particular, have been extensively studied for their potential as bioactive molecules. The research on Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate has been influenced by several cutting-edge developments in the field of medicinal chemistry. For instance, advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacological activity of this compound more accurately.

One of the key areas where Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate shows promise is in the treatment of neurological disorders. Piperidine derivatives, such as the 3-hydroxypiperidin-1-yl group present in this compound, are known to interact with various neurotransmitter systems. Recent studies have highlighted the potential of such derivatives in modulating receptors and ion channels involved in neuronal function. This has opened up new avenues for the development of drugs targeting conditions like Parkinson's disease and epilepsy.

The tert-butyl group in Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate also contributes to its potential therapeutic applications. This moiety is often used in drug design to improve solubility and bioavailability, which are critical factors for the efficacy of any therapeutic agent. Additionally, the carbamate functional group is known for its ability to form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. These properties make Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate a valuable candidate for further exploration.

Recent experimental studies have begun to unravel the pharmacological profile of Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate. In vitro assays have demonstrated its ability to interact with specific enzymes and receptors, suggesting potential applications in modulating metabolic pathways and neurotransmitter release. These findings are particularly exciting given the increasing evidence linking aberrant enzyme activity and receptor function to various diseases. The compound's unique structural features make it a versatile tool for investigating these mechanisms.

The synthesis of Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate presents both challenges and opportunities for chemists. The synthesis involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have made it possible to streamline these processes. These innovations not only improve efficiency but also reduce costs, making large-scale production more feasible.

The potential applications of Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate extend beyond neurological disorders. Preliminary studies suggest that it may also have applications in treating inflammatory conditions and cancer. The ability of carbamates to modulate inflammatory pathways has been well-documented, and this compound may offer a novel approach to targeting these pathways effectively. Similarly, its interaction with enzymes involved in cancer cell proliferation opens up new possibilities for developing anti-cancer agents.

As research on Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate progresses, it is expected that new therapeutic applications will be discovered. The combination of computational modeling, synthetic chemistry, and biological testing provides a robust framework for exploring its potential. Collaborative efforts between academia and industry are essential for translating these findings into tangible benefits for patients worldwide.

In conclusion, Tert-butyl N-[2-(3-hydroxypiperidin-1-yl)ethyl]carbamate (CAS No. 857637-25-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and interactions with biological targets make it an interesting candidate for further exploration. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative therapies.